4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine” is a chemical compound with the molecular formula C7H6ClN3 . It is a type of heterocyclic compound, specifically a pyrazolopyridine .
Synthesis Analysis
The synthesis of pyrazolopyridine derivatives, including “this compound”, has been reported in various studies . The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a pyrazolopyridine core, which is a bicyclic heterocyclic compound formed by the fusion of a pyrazole and a pyridine ring . The compound can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines .Scientific Research Applications
Optical and Electronic Properties
Structural and Optical Characteristics : Pyrazolo pyridine derivatives, including those structurally related to 4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine, have been studied for their structural, optical, and diode characteristics. These compounds exhibit monoclinic polycrystalline nature and distinct optical properties, making them potential candidates for electronic applications such as photosensors (Zedan, El-Taweel, & El-Menyawy, 2020).
Device Fabrication and Characterization : Research has focused on the fabrication and characterization of devices using pyrazolo[4,3-b] pyridine derivatives. These materials have been used to create heterojunctions and diodes, demonstrating their potential in electronic applications (El-Menyawy, Zedan, & Nawar, 2019).
Chemical Synthesis and Modification
Synthesis of Nucleosides : A series of C-4 substituted pyrazolo[3,4-b]pyridine nucleosides have been synthesized, showcasing the chemical versatility of pyrazolo[4,3-c]pyridine derivatives. This method offers a route to various nucleosides with potential biological applications (Sanghvi, Larson, Willis, Robins, & Revankar, 1989).
Ultrasound-Assisted Synthesis : Innovative synthesis methods like ultrasound-assisted synthesis have been utilized to create pyrazolo[3,4-b]pyridines. This approach is efficient and environmentally friendly, offering new possibilities for synthesizing pyrazolo[4,3-c]pyridine derivatives (Dandia, Gupta, Singh, & Quraishi, 2013).
Biomedical Research
- Biomedical Applications : Pyrazolo[3,4-b]pyridines, which include compounds like this compound, have been extensively studied for their biomedical applications. They present in various tautomeric forms and have been explored in over 300,000 structures for potential biomedical uses (Donaire-Arias et al., 2022).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various enzymes and receptors, influencing cellular processes .
Mode of Action
It’s known that such compounds can interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been known to influence various biochemical pathways, leading to downstream effects .
Result of Action
Similar compounds have been known to induce various molecular and cellular effects .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine .
Future Directions
The future directions for research on “4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine” and similar compounds could include further exploration of their synthesis, properties, and potential applications. For instance, some pyrazolo[3,4-b]pyridine derivatives have shown potential for further exploration due to their inhibitory activity against TRKA .
Properties
IUPAC Name |
4-chloro-1-methylpyrazolo[4,3-c]pyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3/c1-11-6-2-3-9-7(8)5(6)4-10-11/h2-4H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLLABXSVPSGYEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=N1)C(=NC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1289014-47-6 |
Source
|
Record name | 4-chloro-1-methyl-1H-pyrazolo[4,3-c]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.